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Compound of Interest

Compound Name: OD36

Cat. No.: B15542864 Get Quote

Welcome to the technical support center for OD36. This resource is designed for researchers,

scientists, and drug development professionals to provide guidance on overcoming solubility

challenges that may be encountered during in vitro and in vivo experiments with OD36.

Frequently Asked Questions (FAQs)
Q1: What is OD36 and what are its basic properties?

OD36 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 2 (RIPK2), with

an IC50 of 5.3 nM.[1][2] It is a macrocyclic inhibitor that binds to the ATP pocket of RIPK2.[1]

OD36 also shows activity against ALK2.[1][2]

Q2: What are the known solubility characteristics of OD36?

OD36 is sparingly soluble in aqueous solutions. It is soluble in organic solvents such as

Dimethyl Sulfoxide (DMSO) and to a lesser extent, ethanol.[3][4] Specific solubility data is

summarized in the table below.

Q3: Why does my OD36 solution become cloudy or show precipitation when I dilute my DMSO

stock in aqueous media?

This is a common phenomenon known as "antisolvent precipitation" or "crashing out."[5] OD36
is highly soluble in DMSO but poorly soluble in water. When the concentrated DMSO stock is

diluted into an aqueous buffer or cell culture medium, the solvent environment changes
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abruptly, causing the compound to exceed its solubility limit in the mixed solvent and precipitate

out of the solution.[5]

Q4: Can I use my OD36 stock solution if it has precipitated after a freeze-thaw cycle?

Precipitation after freeze-thaw cycles is a common issue for many compounds stored in DMSO.

[6][7] It is often possible to redissolve the precipitate. Gently warm the solution to 37°C for 10-

15 minutes and vortex thoroughly. Visually inspect the solution to ensure all precipitate has

dissolved before use. However, repeated freeze-thaw cycles should be avoided as they can

enhance precipitation.[1][8] It is recommended to aliquot stock solutions into single-use

volumes.[1]

Q5: What are the recommended storage conditions for OD36 stock solutions?

For long-term stability, it is recommended to store OD36 stock solutions at -80°C for up to 6

months or at -20°C for up to 1 month.[1] Aliquoting the stock solution is advised to prevent

degradation from repeated freeze-thaw cycles.[1]

Data Presentation: OD36 Solubility
Solvent Solubility Reference

DMSO Soluble to 100 mM R&D Systems

Ethanol Soluble to 5 mM R&D Systems

Water Insoluble Selleck Chemicals

Troubleshooting Guides
Issue 1: Precipitation upon dilution of DMSO stock in
aqueous media.
This guide provides a systematic approach to prevent or resolve precipitation when preparing

working solutions of OD36 in aqueous buffers or cell culture media.

Root Cause Analysis:
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High Final Concentration: The final concentration of OD36 in the aqueous solution exceeds

its solubility limit.

Rapid Solvent Exchange: Abruptly changing the solvent from DMSO to an aqueous

environment.

Low Temperature: Preparing dilutions in cold media can decrease solubility.

Media Components: Interactions with salts or proteins in the media can lead to precipitation.

[9]

Solutions:

Optimize Final Concentration:

Decrease the final working concentration of OD36.

Perform a solubility test in your specific aqueous medium to determine the maximum

soluble concentration.

Step-wise Dilution:

Instead of a single large dilution, perform serial dilutions.

Prepare an intermediate dilution of the DMSO stock in pre-warmed (37°C) media.

Add this intermediate dilution to the final volume of media.

Control of Physical Conditions:

Always use pre-warmed (37°C) aqueous solutions for dilutions.[5]

Add the OD36 stock solution dropwise while gently vortexing or stirring the aqueous

medium to ensure rapid and uniform mixing.

Increase Co-solvent Concentration:
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If permissible for your experimental system, slightly increasing the final DMSO

concentration (e.g., from 0.1% to 0.5%) can help maintain solubility. However, always

include a vehicle control with the same final DMSO concentration in your experiments.

Issue 2: OD36 stock solution has precipitated during
storage.
This guide outlines the steps to recover and use a precipitated OD36 stock solution.

Procedure for Redissolving Precipitate:

Gentle Warming: Warm the vial in a 37°C water bath for 10-15 minutes.

Vigorous Mixing: Vortex the solution thoroughly for 2-3 minutes.

Sonication (Optional): If the precipitate persists, sonicate the vial for 5-10 minutes.

Visual Inspection: Carefully inspect the solution to ensure no visible particles remain.

Preventative Measures:

Aliquoting: Prepare small, single-use aliquots of your stock solution to minimize freeze-thaw

cycles.[1]

Proper Storage: Adhere to the recommended storage temperatures (-20°C for short-term,

-80°C for long-term).[1]

Experimental Protocols
Protocol 1: Preparation of OD36 Stock Solution
This protocol describes the preparation of a concentrated stock solution of OD36 in DMSO.

Materials:

OD36 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of OD36 and volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Carefully weigh the OD36 powder and transfer it to a sterile tube.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the tube vigorously for 2-3 minutes until the powder is completely dissolved.

If necessary, sonicate the tube for 5-10 minutes to aid dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Enhancing Aqueous Solubility of OD36 using
Co-solvents
This protocol provides a general method for using co-solvents to improve the solubility of OD36
in aqueous solutions for in vitro studies.

Materials:

OD36 DMSO stock solution (e.g., 10 mM)

Co-solvents such as Polyethylene Glycol 300 (PEG300) and Tween-80

Aqueous buffer or cell culture medium (pre-warmed to 37°C)
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Procedure:

Prepare a formulation vehicle by mixing the co-solvents. A common starting point for poorly

soluble compounds is a mixture of PEG300 and Tween-80.

To prepare a working solution, first, dilute the OD36 DMSO stock into the co-solvent mixture.

Gently vortex the mixture to ensure homogeneity.

Slowly add the co-solvent/OD36 mixture to the pre-warmed aqueous buffer or media while

stirring.

The final concentration of the organic solvents should be kept as low as possible and a

vehicle control must be included in the experiment.

Protocol 3: Formulation of OD36 for In Vivo Studies
This protocol is based on a published method for preparing OD36 for intraperitoneal

administration in mice.[10]

Materials:

OD36

DMSO

PEG300

Tween-80

Sterile water or saline

Procedure:

Dissolve OD36 in DMSO to create a concentrated stock solution.

In a separate sterile tube, prepare the vehicle by mixing PEG300, Tween-80, and sterile

water/saline in a specific ratio. A commonly used vehicle for similar compounds consists of

10% DMSO, 40% PEG300, 5% Tween-80, and 45% sterile water.
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Add the required volume of the OD36 DMSO stock to the vehicle to achieve the final desired

dosing concentration.

Vortex the final formulation thoroughly to ensure a homogenous solution.

Visually inspect the solution for any precipitation before administration.
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Caption: Signaling pathway showing OD36 inhibition of RIPK2.
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Caption: Experimental workflow for preparing OD36 solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15542864?utm_src=pdf-body-img
https://www.benchchem.com/product/b15542864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poor Aqueous
Solubility of OD36

Risk of Precipitation
in Aqueous Media

Inaccurate Effective
Concentration

Reduced Bioavailability
(in vivo)

Inconsistent Experimental
Results

Click to download full resolution via product page

Caption: Logical relationship of OD36 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15542864#od36-solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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